N-(3-acetylphenyl)-2-[(4-methylphenyl)sulfanyl]propanamide

• IUPAC Name: N-(3-acetylphenyl)-2-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C18H19NO2S/c1-12-7-9-17(10-8-12)22-14(3)18(21)19-16-6-4-5-15(11-16)13(2)20/h4-11,14H,1-3H3,(H,19,21)
• InChI Key: ZLDRQASALOMPJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C18H19NO2S
• Molecular Weight: 313.4 g/mol

Description

N-(3-acetylphenyl)-2-[(4-methylphenyl)sulfanyl]propanamide is an organic compound with a complex structure that includes both acetyl and sulfanyl functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-acetylphenyl)-2-[(4-methylphenyl)sulfanyl]propanamide typically involves the reaction of 3-acetylphenylamine with 4-methylbenzenethiol in the presence of a suitable catalyst. The reaction conditions often include a solvent such as dichloromethane and a base like triethylamine to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3-acetylphenyl)-2-[(4-methylphenyl)sulfanyl]propanamide can undergo various chemical reactions, including:

Oxidation: This reaction can convert the sulfanyl group to a sulfoxide or sulfone.

Reduction: The acetyl group can be reduced to an alcohol.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Halogens or nitro groups can be introduced using reagents like bromine or nitric acid.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Alcohol derivatives.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

N-(3-acetylphenyl)-2-[(4-methylphenyl)sulfanyl]propanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-2-[(4-methylphenyl)sulfanyl]propanamide involves its interaction with specific molecular targets and pathways. The acetyl group can participate in hydrogen bonding and other interactions with biological molecules, while the sulfanyl group can undergo redox reactions, influencing the compound’s biological activity. These interactions can modulate various cellular processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• N-(3-acetylphenyl)-4-methylbenzenesulfonamide
• N-(3-acetylphenyl)-4-methoxybenzenesulfonamide

Uniqueness

N-(3-acetylphenyl)-2-[(4-methylphenyl)sulfanyl]propanamide is unique due to the presence of both acetyl and sulfanyl groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activity, making it a valuable compound for further research and development.